Cas no 14125-95-2 (a-D-Ribofuranose,3-amino-3-deoxy-1,2-O-(1-methylethylidene)-)

• Product Name: a-D-Ribofuranose,3-amino-3-deoxy-1,2-O-(1-methylethylidene)-
• CAS No: 14125-95-2
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 183299
• PubChem ID: 21820677
• Update Time: 2025-04-19

a-D-Ribofuranose,3-amino-3-deoxy-1,2-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• a-D-Ribofuranose,3-amino-3-deoxy-1,2-O-(1-methylethylidene)-
• (6-amino-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol
• 3-Amino-3-deoxy-1,2-O-(1-methylethylidene)pentofuranose
• AC1L5MEL
• AC1Q6ZKP
• AR-1F1754
• NSC126581
• NSC 126581
• NSC-126581
• UNII-6CAH23TOE9
• 14125-95-2
• SCHEMBL974161
• 3-amino-3-deoxy-1,2-o-isopropylidene-alpha-d-ribofuranose
• 3-AMINO-3-DEOXY-1,2-O-ISOPROPYLIDENE-.ALPHA.-D-RIBOFURANOSE
• .alpha.-D-Ribofuranose, 3-amino-3-deoxy-1,2-O-(1-methylethylidene)-
• 6CAH23TOE9

• Inchi： 1S/C8H15NO4/c1-8(2)12-6-5(9)4(3-10)11-7(6)13-8/h4-7,10H,3,9H2,1-2H3/t4-,5-,6-,7-/m1/s1
• InChI Key： MQIFHDILXPOLKY-DBRKOABJSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]2[C@H]1OC(C)(C)O2)N

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 286.8°Cat760mmHg
• Flash Point: 127.2°C
• Refractive Index: 1.472
• PSA: 73.94
• LogP: -0.11730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals